Cas no 2549050-10-2 (1-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide)

• Product Name: 1-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide
• CAS No: 2549050-10-2
• MF: C₁₀H₁₅N₃OS
• MW: 225.31060051918
• CID: 5313639
• PubChem ID: 154830318
• Update Time: 2025-06-30

1-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methyl-2-thiazolyl)-4-piperidinecarboxamide
• 2549050-10-2
• AKOS040724745
• F6754-7030
• 1-(5-methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide
• 1-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide

• Inchi： 1S/C10H15N3OS/c1-7-6-12-10(15-7)13-4-2-8(3-5-13)9(11)14/h6,8H,2-5H2,1H3,(H2,11,14)
• InChI Key： KMPDBHFEOSKPCH-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1N1CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 225.09358328g/mol
• Monoisotopic Mass: 225.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Density: 1.258±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 449.1±55.0 °C(Predicted)
• pka: 16.30±0.20(Predicted)

Additional information on 1-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide

1-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide: A Comprehensive Overview

The compound 1-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide, identified by the CAS number 2549050-10-2, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a piperidine ring with a thiazole moiety and a carboxamide group. The integration of these functional groups imparts distinctive chemical and biological properties, making it a subject of interest in contemporary research.

The synthesis of 1-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide involves a series of intricate organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, ensuring higher yields and better purity. The use of microwave-assisted synthesis and catalytic methods has significantly streamlined the production of this compound, making it more accessible for large-scale applications. These developments are particularly relevant in the context of drug discovery and material science.

One of the most notable features of this compound is its versatility in biological systems. Studies have demonstrated that 1-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide exhibits potent bioactivity across various assays. For instance, it has shown promising results in anti-inflammatory and antioxidant assays, suggesting its potential as a therapeutic agent. Furthermore, recent research has highlighted its ability to modulate key cellular pathways, such as the NF-kB pathway, which is implicated in numerous inflammatory diseases.

In addition to its biological applications, this compound has also found utility in materials science. Its unique structural properties make it an ideal candidate for the development of advanced materials with tailored functionalities. For example, researchers have explored its use in the creation of stimuli-responsive polymers and self-healing materials. These applications underscore the compound's potential to contribute to the development of next-generation materials with enhanced performance characteristics.

The latest studies on 1-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide have focused on its pharmacokinetic properties. Preclinical trials have revealed that this compound demonstrates favorable absorption and distribution profiles, making it a promising candidate for oral drug delivery systems. Moreover, its metabolic stability has been evaluated using state-of-the-art analytical techniques, providing valuable insights into its suitability for long-term therapeutic use.

Beyond its direct applications, this compound serves as a valuable tool in fundamental research. Its structure provides an excellent platform for studying molecular interactions and reaction mechanisms. Researchers have utilized it to investigate various chemical transformations, including nucleophilic substitutions and cycloaddition reactions. These studies have not only enhanced our understanding of organic chemistry but also paved the way for the development of novel synthetic methodologies.

In conclusion, 1-(5-Methyl-1,3-thiazol-2-yl)piperidine-4-carboxamide, with its unique chemical structure and diverse functional groups, represents a versatile molecule with immense potential across multiple disciplines. From drug discovery to materials science, this compound continues to be a focal point for cutting-edge research. As advancements in synthetic chemistry and biochemistry unfold, we can expect even more innovative applications for this remarkable molecule.